6-Chloropyridazine-3-carbonitrile

• IUPAC Name: 6-chloropyridazine-3-carbonitrile
• InChI: InChI=1S/C5H2ClN3/c6-5-2-1-4(3-7)8-9-5/h1-2H
• InChI Key: YMUOLGNUZURDEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN=C1C#N)Cl
• Molecular Formula: C5H2ClN3
• DSSTOX Substance ID: DTXSID00538939
• Molecular Weight: 139.54 g/mol
• CAS RN: 35857-89-7

Description

6-Chloropyridazine-3-carbonitrile (6-CP-3-CN) is an organic compound that belongs to the family of pyridazines. It is a heterocyclic compound that contains a nitrogen atom in its cyclic structure, and is used in a wide range of applications, from pharmaceuticals to agricultural chemicals. It is also used as an intermediate in the synthesis of a variety of organic compounds.

Scientific Research Applications

• Corrosion Inhibition : 6-Chloropyridazine-3-carbonitrile derivatives have been studied for their effectiveness in inhibiting corrosion of mild steel in acidic environments. These compounds act as mixed-type inhibitors, preventing steel dissolution through both physical and chemical adsorption, with the pyridazine ring playing an active role in these interactions (Mashuga, Olasunkanmi, & Ebenso, 2017).

• Synthesis of Antimicrobial Agents : Derivatives of this compound have been utilized in the synthesis of compounds with antimicrobial properties. These include pyrazolo[3,4-d]pyrimidine derivatives, which exhibit significant antibacterial activity (Rostamizadeh et al., 2013).

• Molecular Orientation Studies : The compound has been used in theoretical studies to understand the mixed-field orientation of molecules without rotational symmetry. These studies are important for comprehending molecular behavior under various field conditions (Thesing, Küpper, & González-Férez, 2017).

• Synthesis of Fused Pyrimidines : this compound has been involved in reactions leading to the synthesis of new fused pyrimidines, important in the development of novel chemical entities (El-Reedy, Hussain, Ali, & Abdel-motty, 1989).

• Development of Novel Heterocyclic Compounds : This compound is instrumental in the synthesis of novel pyrimido[4,5-c]pyridazine derivatives, expanding the range of heterocyclic compounds with potential applications in various fields of chemistry and biology (Abdel Moneam, 2004).

• Enzymatic Hydrolysis Studies : It has been used to study the chemoselective hydrolysis of heterocyclic nitriles by immobilized biocatalysts, demonstrating its utility in biochemical research (Klempier, Raadt, Griengl, & Heinisch, 1992).

Safety and Hazards

6-Chloropyridazine-3-carbonitrile is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

Research is being conducted on the full control over the orientation of a planar non-symmetric molecule like 6-Chloropyridazine-3-carbonitrile using moderate and weak electric fields. Quantum optimal control techniques allow the orientation of any axis of this compound along the electric field direction.

Synthesis routes and methods I

Procedure details

A mixture of 6-chloropyridazine-3-carboxamide (described in reference example 3) (15 g, 95.5 mmol) and pyridine (22.6 g, 23.1 ml, 286.6 mmol) were was suspended in dichloromethane and cooled to −30 ° C. under argon. TFAA was added dropwise to the stirred mixture keeping the internal temperature below −20 ° C. The reaction was stirred for 19.5 hours allowing to warm to ambient temperature. The mixture was poured into water(500 ml) and washed with water (4×500 ml) until the aqueous phase was pale yellow. The organic phase was dried over MgSO4, filtered through a pad of silica (50mm diameter, 30mm deep), and concentrated in vacuo. The resulting solid was purified by MPLC (40% dichloromethane/20%ethyl acetate/hexane) to give 3-chloro-6-cyanopyridazine as a colourless solid (5.25 g, 59%).

Synthesis routes and methods II

Procedure details

A mixture of 3-chloro-6-iodo-pyridazine (CAS 135034-10-5, 5.5 g, 22.9 mmol; Goodman, A. J.; Stanforth, S. P.; Tarbit, B. Tetrahedron (1999), 55 (52), 15067-15070) and copper cyanide (4 g, 44.7 mmol) in acetonitrile (30 ml) was stirred for 30 min. at 160° C., under microwave irradiation (Milestone MW-oven). The mixture was then poured into dichloromethane (200 ml), filtered over celite, and the solvent evaporated in vacuo. The residue was then purified by column chromatography (silica gel; dichloromethane/heptane 1:1 to 7:3) to yield D4 (2.84 g, 89%), as a solid.

Q & A

Q1: What makes 6-chloropyridazine-3-carbonitrile suitable for molecular orientation studies?

A1: this compound is a planar, non-symmetric molecule. [, ] This asymmetry is crucial for its interaction with electric fields. Symmetric molecules lack a permanent dipole moment, making them difficult to manipulate using external electric fields.

Q2: How does the strength of the electric field impact molecular orientation?

A2: Both weak and moderate electric fields can be used to control the orientation of this compound. [] The research suggests that stronger electric fields, including the use of a DC electric field in addition to laser fields, can achieve three-dimensional orientation of the molecule. [] This control is achieved through non-adiabatic effects in the field-dressed dynamics of excited rotational states.